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Compound of Interest

Compound Name: Methyl 4-fluoro-3-iodobenzoate

Cat. No.: B572579 Get Quote

An In-Depth Technical Guide to Methyl 4-fluoro-
3-iodobenzoate
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Methyl 4-fluoro-3-iodobenzoate, a key intermediate in pharmaceutical and

materials science research. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Core Molecular Data
Methyl 4-fluoro-3-iodobenzoate is a halogenated aromatic ester. Its structure, characterized

by a benzene ring substituted with a methyl ester, a fluorine atom, and an iodine atom, makes it

a versatile building block in organic synthesis. The presence of orthogonal halogen sites allows

for selective functionalization through various cross-coupling reactions.
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Property Value Reference

IUPAC Name
methyl 4-fluoro-3-

iodobenzoate
[1]

CAS Number 1121586-29-5 [1][2]

Molecular Formula C₈H₆FIO₂ [1][2]

Molecular Weight 280.037 g/mol [1]

Physical State Solid [1]

Melting Point 42-43 °C [1]

Canonical SMILES COC(=O)C1=CC=C(F)C(I)=C1 [1]
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Molecular Structure and Identification
The structural formula of Methyl 4-fluoro-3-iodobenzoate is presented below. The key

identifiers provide standardized ways to reference this compound in chemical databases and

literature.
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Molecular Structure of Methyl 4-fluoro-3-iodobenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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